Cas no 2229404-48-0 (3-(3-cyclopropylphenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(3-cyclopropylphenyl)-3,3-difluoropropanoic acid
• CAS No: 2229404-48-0
• MF: C₁₂H₁₂F₂O₂
• MW: 226.219290733337
• CID: 6015836
• PubChem ID: 165718261
• Update Time: 2025-10-28

3-(3-cyclopropylphenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyclopropylphenyl)-3,3-difluoropropanoic acid
• EN300-1969131
• 2229404-48-0

• Inchi： 1S/C12H12F2O2/c13-12(14,7-11(15)16)10-3-1-2-9(6-10)8-4-5-8/h1-3,6,8H,4-5,7H2,(H,15,16)
• InChI Key： QCFDJPCBZGAGPN-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1=CC=CC(=C1)C1CC1)F

Computed Properties

• Exact Mass: 226.08053595g/mol
• Monoisotopic Mass: 226.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3-cyclopropylphenyl)-3,3-difluoropropanoic acid

3-(3-Cyclopropylphenyl)-3,3-Difluoropropanoic Acid: A Comprehensive Overview

3-(3-Cyclopropylphenyl)-3,3-difluoropropanoic acid, identified by the CAS number 2229404-48-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropyl group attached to a phenyl ring and a difluorinated propanoic acid moiety. The combination of these structural elements imparts distinctive chemical and physical properties, making it a subject of extensive research and potential applications in various industries.

The synthesis of 3-(3-cyclopropylphenyl)-3,3-difluoropropanoic acid involves a series of intricate organic reactions, including Friedel-Crafts alkylation and subsequent fluorination processes. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and enhancing the overall yield. These developments have been documented in several peer-reviewed journals, highlighting the compound's potential as a building block for advanced materials and pharmaceutical agents.

One of the most promising applications of this compound lies in its use as a precursor for high-performance polymers. Researchers have demonstrated that derivatives of 3-(3-cyclopropylphenyl)-3,3-difluoropropanoic acid can form robust polymeric networks with exceptional thermal stability and mechanical strength. These properties make them ideal candidates for aerospace applications, where materials must withstand extreme conditions without compromising performance.

In addition to its role in polymer chemistry, this compound has shown potential in the field of drug discovery. Its unique structure allows for interactions with specific biological targets, making it a valuable tool in the development of novel therapeutic agents. Recent studies have explored its ability to modulate enzyme activity and influence cellular signaling pathways, paving the way for its use in treating various diseases.

The environmental impact of 3-(3-cyclopropylphenyl)-3,3-difluoropropanoic acid has also been a topic of interest. Researchers have investigated its biodegradation pathways and toxicity profiles, ensuring that its use aligns with sustainable practices. These findings have been instrumental in shaping regulatory guidelines for its safe handling and disposal.

In conclusion, 3-(3-cyclopropylphenyl)-3,3-difluoropropanoic acid (CAS No: 2229404-48-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and materials science.